Cas no 2171141-13-0 ((3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171141-13-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6362009
• PubChem ID: 165736362
• Update Time: 2025-10-30

(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• EN300-1579137
• (3S)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• 2171141-13-0

• Inchi： 1S/C26H32N2O5/c1-4-17(13-25(30)31)27-24(29)14-23(16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-,23-/m0/s1
• InChI Key： VPBIJCOSSGBABH-SBUREZEXSA-N
• SMILES： O(C(N[C@@H](CC(N[C@H](CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Comprehensive Overview of (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171141-13-0)

The compound (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid, identified by its CAS No. 2171141-13-0, is a sophisticated peptide derivative widely utilized in pharmaceutical research and biochemical applications. Its intricate structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently seek this compound for its role in drug discovery, proteomics, and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the most compelling aspects of (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is its compatibility with automated peptide synthesizers, a topic frequently searched in AI-driven research tools. The Fmoc group in its structure ensures efficient deprotection during synthesis, minimizing side reactions—a key concern for laboratories optimizing high-throughput screening workflows. This aligns with trending searches like "Fmoc peptide synthesis troubleshooting" and "best practices for SPPS", reflecting its relevance in modern biotechnology.

From a structural perspective, the compound’s chiral centers (noted by the (3S) configuration) are pivotal for stereoselective applications, such as designing enzyme inhibitors or receptor agonists. Recent publications highlight its utility in cancer research, particularly in developing peptide-based therapeutics targeting protein-protein interactions. This connects to popular queries like "peptide drugs for oncology" and "chiral building blocks in drug design", underscoring its interdisciplinary importance.

In addition to its pharmaceutical uses, CAS No. 2171141-13-0 is gaining traction in material science, where its amphiphilic properties are explored for nanocarrier systems—a hotspot in drug delivery research. Searches for "peptide-derived nanomaterials" or "biodegradable drug carriers" often intersect with discussions about such advanced amino acid derivatives. Its carboxylic acid terminus further allows conjugation with polymers or biomarkers, addressing the demand for multifunctional biomaterials.

Quality control of (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is another critical area, with users frequently searching for "HPLC purification methods for Fmoc peptides" or "CAS 2171141-13-0 specifications". Reputable suppliers emphasize ≥95% purity via reverse-phase chromatography, ensuring compliance with GMP standards for preclinical studies. This rigor meets the needs of contract research organizations (CROs) and academic labs focusing on reproducible synthesis.

Looking ahead, the compound’s adaptability positions it as a staple in emerging technologies like AI-assisted molecular design and combinatorial chemistry. As interest grows in "sustainable peptide synthesis" and "green chemistry alternatives," its role in reducing solvent waste (via Fmoc-strategy efficiency) will likely expand. With CAS No. 2171141-13-0 at the nexus of innovation, it remains a cornerstone for advancing life sciences and therapeutic development.